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Compound of Interest

Compound Name: Allyl acetate

cat. No.: B165787

Nomenclature and Synonyms

Allyl acetate is known by a variety of names in scientific literature and commercial contexts. A
thorough understanding of these synonyms is crucial for effective literature searches and
chemical sourcing.

Table 1: Synonyms and Identifiers for Allyl Acetate
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Identifier Type Identifier Reference

Preferred IUPAC Name prop-2-enyl acetate [1112]

Other Names 2-Propenyl acetate, Allyl o
acetate

3-Acetoxypropene [2]

Acetic acid, 2-propenyl ester [2]

3-Acetoxy-1-propene [2]

Acetic acid, allyl ester [2]

2-Propenyl ethanoate [2]

prop-2-en-1-yl acetate [2]

CAS Number 591-87-7 [1]

PubChem CID 11584 [1][2]

EC Number 209-734-8 [1]

UN Number 2333 [1]

Physicochemical Properties

The physical and chemical properties of allyl acetate are summarized below, providing
essential data for its handling, storage, and application in experimental setups.

Table 2: Physicochemical Properties of Allyl Acetate
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Property Value Reference
Molecular Formula CsHsO2 [1112]
Molar Mass 100.12 g/mol [2]
Appearance Colorless liquid [1]

Density 0.928 g/cm? [1]

Boiling Point 103 °C (217 °F; 376 K) [1]
Solubility in Water Slightly soluble [1]
Autoignition Temperature 374 °C (705 °F; 647 K) [1]

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of allyl acetate are provided below.
These protocols are intended for a laboratory setting and should be performed with appropriate
safety precautions.

Laboratory Synthesis of Allyl Acetate

Allyl acetate can be synthesized in the laboratory via the esterification of allyl alcohol with
acetyl chloride.[3]

Reaction: CH2=CHCH20H + CH3COC| —» CH2=CHCH20COCH:s + HCI

Materials:

Allyl alcohol (propenol)

Acetyl chloride

Triethylamine

Methylene chloride

Procedure:
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To a 1000 ml reaction flask, add 400 g of methylene chloride, 58.0 g (1.0 mol) of allyl alcohol,
and 82.5 g (1.05 mol) of acetyl chloride.[3]

Cool the mixture to -5 °C.[3]

Slowly add 106.0 g of triethylamine to the cooled mixture.[3]

Allow the reaction to warm to 20 °C and stir for 4 hours.[3]

After the reaction is complete, filter the mixture and wash the filtrate with 50 g of methylene
chloride.[3]

Combine the filtrates and recover the methylene chloride by atmospheric distillation.[3]

Distill the residue under reduced pressure (65-72 °C / 15 mm Hg) to obtain allyl acetate as a
colorless transparent liquid. The expected yield is approximately 98.1%.[3]

Industrial Production of Allyl Acetate

Industrially, allyl acetate is produced through the gas-phase reaction of propene with acetic

acid and oxygen, using a palladium catalyst.[1]

Reaction: CsHe + CHsCOOH + % O2 » CH2=CHCH20COCH:s + H20[1]

Catalyst: Palladium supported on a carrier such as SiOz or a mixture of SiOz and Al203, often
with promoters like KOAc.[4]

Reaction Conditions:

Temperature: 100 to 300 °C (preferably 120 to 250 °C).[5][6]

Pressure: 0.0 to 3.0 MPaG (preferably 0.1 to 1.5 MPaG).[5][7]

Feed Molar Ratio (Acetic acid:Oxygen:Propylene): Approximately 1.0:1.2:5.0.[4]

Gas Hourly Space Velocity (GHSV): Around 2000 h=1.[4]

Hydrolysis of Allyl Acetate to Allyl Alcohol
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Allyl acetate can be hydrolyzed to produce allyl alcohol, a valuable industrial intermediate.[1]
Reaction: CH2=CHCH20COCHs + H20 - CH2=CHCH20H + CH3COOH][1]

Procedure:

The hydrolysis can be carried out by heating allyl acetate with water.

 In the Bayer process, this reaction is conducted catalytically over an acid cation exchanger
(like sulfonated polystyrene) at 100 °C.[8]

e An alternative method involves using a mineral acid, such as sulfuric acid, as a catalyst. The
reaction is typically run at a temperature of 105 °C and a pressure of 2 atm.[9]

e Following the reaction, the allyl alcohol is separated from the resulting mixture by distillation.

[°]

Key Reactions and Mechanistic Pathways

Allyl acetate is a key substrate in several important organic transformations, most notably in
palladium-catalyzed reactions.

Tsuji-Trost Reaction (Palladium-Catalyzed Allylic
Alkylation)

The Tsuji-Trost reaction is a powerful C-C bond-forming reaction where a nucleophile is
alkylated with an allyl-containing compound, such as allyl acetate, in the presence of a
palladium catalyst.[10]

Mechanism Overview:

o Oxidative Addition: The Pd(0) catalyst coordinates to the double bond of the allyl acetate,
followed by oxidative addition to form a rt-allyl palladium(ll) complex, with the acetate group
as the leaving group.[10]

o Nucleophilic Attack: A nucleophile then attacks the 1t-allyl complex. The mode of attack
depends on the nature of the nucleophile. "Soft" nucleophiles attack the allyl group directly,

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://en.wikipedia.org/wiki/Allyl_acetate
https://en.wikipedia.org/wiki/Allyl_acetate
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://chemcess.com/allyl-alcohol-production-reaction-and-uses/
https://patents.google.com/patent/US3970713A/en
https://patents.google.com/patent/US3970713A/en
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/tsuji-trost-reaction.shtm
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/tsuji-trost-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

while "hard" nucleophiles first coordinate to the palladium center, followed by reductive
elimination.[10]

Visualizations

The following diagrams illustrate the key chemical transformations involving allyl acetate.

Synthesis of Allyl Acetate

Reactants

Allyl Alcohol
(CH2=CHCH20H)
A\

Acetyl Chloride
(CHsCOCI)

Esterification
(Triethylamine)

‘F{roducts

Allyl Acetate HCl
(CH2=CHCH20COCH?3)

Click to download full resolution via product page

Caption: Laboratory Synthesis of Allyl Acetate.
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Industrial Production of Allyl Acetate
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Caption: Industrial Production of Allyl Acetate.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b165787?utm_src=pdf-body-img
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Tsuji-Trost Reaction Mechanism
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Caption: Mechanism of the Tsuji-Trost Reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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